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Compound of Interest

Compound Name: Brilliant blue G-250

Cat. No.: B15544964

An In-depth Technical Guide to the Safe Handling of Brilliant Blue G-250

This guide provides comprehensive safety and handling information for Brilliant Blue G-250
(C.1. 42655), a triphenylmethane dye commonly utilized by researchers, scientists, and drug
development professionals for protein quantification (Bradford assay) and visualization in
polyacrylamide gel electrophoresis.

Chemical and Physical Properties

Brilliant Blue G-250, also known as Coomassie Brilliant Blue G-250, is a synthetic dye with
the chemical formula C45H44N3NaO7S2.[1] It is essential to understand its physical and
chemical properties to ensure safe handling and storage.
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Property Value Source
CAS Number 6104-58-1 [2]
Molecular Weight 854.04 g/mol [2]
Appearance Dark blue to purple powder [2]
Solubility Soluble in water, ethanol [3]

pH Not available

Melting Point Not available [2]
Boiling Point Not available [2]
Flash Point Not applicable [1]
Auto-ignition Temperature Not applicable [1]

Hazard Identification and Toxicology

Brilliant Blue G-250 is not classified as hazardous under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[2] However, it is crucial to handle it with care
as with any laboratory chemical.

Toxicological Data:

Metric Value Species Route Source
LD50 (Oral) > 5000 mg/kg Rat Oral 4]
LC50 Not available [1]

Routes of Exposure and Symptoms:

 Inhalation: May cause slight irritation to the respiratory tract. Symptoms can include
coughing.[4]

« Skin Contact: May cause slight irritation, redness, and itching.[1][4]
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o Eye Contact: May cause irritation of the eye tissue.[4]

¢ Ingestion: While considered non-toxic if swallowed, ingestion may cause irritation of the
gastric/intestinal mucosa and diarrhea.[4]

Chronic Effects: No information on chronic effects on humans was readily available in the
provided safety data sheets.[1]

Handling and Storage Precautions

Proper handling and storage procedures are critical to minimize exposure and maintain the
integrity of the chemical.

Handling:

Ensure good ventilation in the work area.[5][6]

o Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,
and gloves.[1][7]

 In case of inadequate ventilation or when handling large quantities that may generate dust,
use a NIOSH/MSHA-approved respirator.[1][5]

» Avoid contact with skin and eyes.[5][7]

¢ Do not breathe dust.[1]

e Wash hands thoroughly after handling.[5]

» Keep away from heat and sources of ignition.[1]
Storage:

e Store in a cool, dry, and well-ventilated place.[1][5]
o Keep the container tightly closed.[1][5]

o Store away from strong oxidizing agents.[1][6]
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First-Aid and Emergency Procedures

In the event of exposure or an accident, follow these first-aid measures and emergency

procedures.

First-Aid Measures:

Exposure Route

First-Aid Procedure Source

Inhalation

Move the person to fresh air. If
breathing is difficult, seek

immediate medical attention.

[1]5]

Skin Contact

Wash the affected area
immediately with plenty of
soap and water.[1][6] Remove
contaminated clothing. If
irritation persists, seek medical

attention.[1]

Eye Contact

Rinse cautiously with water for
several minutes.[5][6] Remove
contact lenses if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.[6]

Ingestion

Do not induce vomiting.[1]
Rinse mouth with water.[5][7]
Seek immediate medical

attention.[1]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical powder, water spray, foam, or carbon

dioxide.[1][5]

e Unsuitable Extinguishing Media: Do not use a heavy water stream.[5][7]
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e Hazardous Combustion Products: Combustion may produce carbon oxides (CO, CO2),
nitrogen oxides (NO, NO2), and sulfur oxides (SO2, SO3).[1]

o Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[2]

[6]
Accidental Release Measures:

o Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal
container. Clean the surface with water.[1]

o Large Spill: Use a shovel to put the material into a convenient waste disposal container.
Finish cleaning by spreading water on the contaminated surface and allowing it to evacuate
through the sanitary system.[1]

e Personal Precautions: Wear appropriate personal protective equipment.[6]

e Environmental Precautions: Do not allow the product to reach the sewage system or any
water course.[6]

Experimental Protocols

Brilliant Blue G-250 is widely used for staining proteins in polyacrylamide gels. Below are
representative protocols.

Protocol 1: Colloidal Coomassie Staining[8] This method offers high sensitivity for protein
detection.

o Gel Washing: After electrophoresis, wash the gel 2-3 times for 5 minutes each with deionized
water to remove SDS.

e Staining: Add an adequate amount of Coomassie Brilliant Blue G-250 staining solution to
cover the gel. Gently shake for 1 hour. Protein bands should become visible within 3-5
minutes.

¢ Rinsing: Rinse the stained gel in a large volume of deionized water 2-3 times for 5 minutes
each to enhance the intensity of the protein bands.
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» Destaining (Optional): If the background is high, destain the gel in 30% methanol until the
desired resolution is achieved.

o Storage: Store the stained gel in deionized water.

Protocol 2: Acetic Acid-Free Staining[9] This protocol avoids the use of organic solvents and
acetic acid.

» Staining Solution Preparation: Dissolve 60-80 mg of Brilliant Blue G-250 in 1 liter of
bidistilled water by stirring for 2-4 hours. In a fume hood, carefully add 3 ml of concentrated
hydrochloric acid and stir for another minute.

o Gel Washing: After electrophoresis, wash the gel three times with bidistilled water. For each
wash, heat the gel in the microwave for about 30 seconds (do not boil) and then shake for 3-
5 minutes.

» Staining: Add the staining solution to cover the gel and heat in the microwave for about 10
seconds (do not boil). Place the box on a shaker for the completion of staining.

Visualizations
Chemical Hazard and Precaution Summary
Caption: A summary of hazards and recommended precautions for Brilliant Blue G-250.

General Laboratory Workflow for Handling Brilliant Blue G-250

Weigh Brilliant Blue G-250 Dissolve in appropriate solvent
(in fume hood if dusty) PP

Click to download full resolution via product page

Caption: A standard workflow for the safe laboratory handling of Brilliant Blue G-250.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and handling precautions for Brilliant Blue G-
250.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544964+#safety-and-handling-precautions-for-
brilliant-blue-g-250]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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